Cas no 23637-93-6 (Estra-1,3,5(10)-triene-3,17-diol,11-methyl-, (11b,17b)-)

• Product Name: Estra-1,3,5(10)-triene-3,17-diol,11-methyl-, (11b,17b)-
• CAS No: 23637-93-6
• MF: C₁₉H₂₆O₂
• MW: 286.408545970917
• CID: 257945
• PubChem ID: 23619914
• Update Time: 2025-04-19

Estra-1,3,5(10)-triene-3,17-diol,11-methyl-, (11b,17b)- Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-3,17-diol,11-methyl-, (11b,17b)-
• 11beta-Methyl-estra-1,3,5(10)-triene-3,17beta-diol
• 52R3HC3JR7
• Estra-1,3,5(10)-triene-3,17beta-diol, 11beta-methyl-
• (11beta,17beta)-11-methylestra-1,3,5(10)-triene-3,17-diol
• 23637-93-6
• CCRIS 7202
• Estra-1,3,5(10)-triene-3,17-diol, 11-methyl-, (11beta,17beta)-
• ESTRA-1,3,5(10)-TRIENE-3,17-beta-DIOL, 11-beta-METHYL-
• (1S,3aS,3bS,9bS,10S,11aS)-10,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1,7-diol
• 11-beta-Methylestradiol
• 11beta-Methylestradiol
• Methylestradiol, 11beta-
• CHEMBL1628175

• Inchi： 1S/C19H26O2/c1-11-10-19(2)16(7-8-17(19)21)15-5-3-12-9-13(20)4-6-14(12)18(11)15/h4,6,9,11,15-18,20-21H,3,5,7-8,10H2,1-2H3/t11-,15-,16-,17-,18+,19-/m0/s1
• InChI Key： DMSFWIJHZMGIJI-ARHYUZGJSA-N
• SMILES： O[C@H]1CC[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3[C@@H](C)C[C@@]21C)O

Computed Properties

• Exact Mass: 286.19338
• Monoisotopic Mass: 286.19328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.133
• Boiling Point: 449.8°C at 760 mmHg
• Flash Point: 208.4°C
• Refractive Index: 1.581
• PSA: 40.46